Cas no 111781-52-3 (Piperazine,1-methyl-3-(3-thienyl)-)

• Product Name: Piperazine,1-methyl-3-(3-thienyl)-
• CAS No: 111781-52-3
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 129399
• PubChem ID: 19763536
• Update Time: 2025-04-18

Piperazine,1-methyl-3-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-methyl-3-(3-thienyl)-
• 1-METHYL-3-THIOPHEN-3-YLPIPERAZINE
• 1-(THIOPHEN-3-YLMETHYL)PIPERAZINE
• Piperazine, 1-methyl-3-(3-thienyl)- (9CI)
• DTXSID10599657
• 4-methyl-2-(3-thienyl)piperazine
• SCHEMBL9592821
• UHUOUCNTJJCWBQ-UHFFFAOYSA-N
• 111781-52-3
• 1-Methyl-3-(thiophen-3-yl)piperazine

• Inchi： 1S/C9H14N2S/c1-11-4-3-10-9(6-11)8-2-5-12-7-8/h2,5,7,9-10H,3-4,6H2,1H3
• InChI Key： UHUOUCNTJJCWBQ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CN(C)CCN1

Computed Properties

• Exact Mass: 182.08792
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.5Ų

Experimental Properties

• PSA: 15.27